Cas no 81215-02-3 (3-(Pyrrolidin-1-yl)-1h-inden-1-one)

• Product name: 3-(Pyrrolidin-1-yl)-1h-inden-1-one
• CAS No: 81215-02-3
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 986494
• PubChem ID: 288860

3-(Pyrrolidin-1-yl)-1h-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 3-pyrrolidin-1-ylinden-1-one
• 3-(pyrrolidin-1-yl)-1h-inden-1-one
• 81215-02-3
• NSC-150212
• NSC150212
• DTXSID50302324
• 3-(Pyrrolidin-1-yl)-1h-inden-1-one

• Inchi： InChI=1S/C13H13NO/c15-13-9-12(14-7-3-4-8-14)10-5-1-2-6-11(10)13/h1-2,5-6,9H,3-4,7-8H2
• InChI Key： HENNXBXBNDVOIT-UHFFFAOYSA-N
• SMILES： C1CCN(C1)C2=CC(=O)C3=CC=CC=C32

Computed Properties

• Exact Mass: 199.099714038g/mol
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.3Ų